Cas no 1214364-48-3 (3-(3-Fluorophenyl)-5-methoxypyridine)

• Product Name: 3-(3-Fluorophenyl)-5-methoxypyridine
• CAS No: 1214364-48-3
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• MDL: MFCD14699908
• CID: 1024916
• PubChem ID: 46312992
• Update Time: 2025-10-29

3-(3-Fluorophenyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Fluorophenyl)-5-methoxypyridine
• ACMC-209aat
• AK-91883
• ANW-17619
• BD230056
• CTK8A9464
• KB-232945
• MolPort-008-148-201
• Pyridine, 3-(3-fluorophenyl)-5-methoxy-
• 1214364-48-3
• MFCD14699908
• BS-20933
• DTXSID00673399
• CS-0210660
• SCHEMBL20470430
• AKOS015999331

• MDL： MFCD14699908
• Inchi： 1S/C12H10FNO/c1-15-12-6-10(7-14-8-12)9-3-2-4-11(13)5-9/h2-8H,1H3
• InChI Key： FNYSJUKNVGXKPE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=NC=C(C=1)OC

Computed Properties

• Exact Mass: 203.07500
• Monoisotopic Mass: 203.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 2.89630

Additional information on 3-(3-Fluorophenyl)-5-methoxypyridine

Comprehensive Overview of 3-(3-Fluorophenyl)-5-methoxypyridine (CAS No. 1214364-48-3)

3-(3-Fluorophenyl)-5-methoxypyridine (CAS No. 1214364-48-3) is a fluorinated pyridine derivative with significant potential in pharmaceutical and material science applications. This compound, characterized by its unique fluorophenyl and methoxypyridine moieties, has garnered attention due to its versatile chemical properties and role in drug discovery. Researchers and industries are increasingly exploring its applications, particularly in the development of novel therapeutics and advanced materials.

The molecular structure of 3-(3-Fluorophenyl)-5-methoxypyridine features a pyridine ring substituted with a methoxy group at the 5-position and a 3-fluorophenyl group at the 3-position. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis. The presence of the fluorine atom enhances the compound's metabolic stability and bioavailability, which is crucial for pharmaceutical applications.

In recent years, 3-(3-Fluorophenyl)-5-methoxypyridine has been investigated for its potential in central nervous system (CNS) drug development. The compound's ability to cross the blood-brain barrier (BBB) and interact with neurotransmitter receptors has made it a candidate for treating neurological disorders. This aligns with the growing demand for CNS-targeted therapies, a hot topic in modern pharmacology.

Another area of interest is the compound's role in material science. Its fluorinated aromatic system contributes to the development of high-performance polymers and liquid crystals. These materials are essential for applications such as flexible electronics, OLED displays, and advanced coatings. The integration of 3-(3-Fluorophenyl)-5-methoxypyridine into these technologies highlights its versatility beyond traditional chemical uses.

The synthesis of 3-(3-Fluorophenyl)-5-methoxypyridine typically involves cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to attach the fluorophenyl group to the pyridine core. These methods are widely used in medicinal chemistry due to their efficiency and scalability. Researchers are also exploring green chemistry approaches to minimize environmental impact, reflecting the industry's shift toward sustainable practices.

From a commercial perspective, the demand for 3-(3-Fluorophenyl)-5-methoxypyridine is driven by its applications in pharmaceutical intermediates and specialty chemicals. Companies specializing in fine chemicals and custom synthesis often list this compound in their catalogs, catering to academic and industrial clients. The compound's CAS No. 1214364-48-3 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

In summary, 3-(3-Fluorophenyl)-5-methoxypyridine (CAS No. 1214364-48-3) is a multifaceted compound with promising applications in drug discovery and advanced materials. Its unique structural features and synthetic accessibility make it a valuable asset for researchers and industries alike. As scientific advancements continue, the relevance of this compound is expected to grow, particularly in areas like CNS therapeutics and sustainable material design.